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Compound of Interest

Compound Name: 4-Aminoisoxazole

Cat. No.: B111107

An In-depth Technical Guide to 4-Aminoisoxazole: Chemical Properties and Structure

Introduction

4-Aminoisoxazole, also known by its IUPAC name 1,2-oxazol-4-amine, is a heterocyclic
organic compound that serves as a valuable building block in medicinal chemistry and drug
discovery. Its structure, featuring an isoxazole ring substituted with an amino group, makes it a
versatile reactant in the synthesis of more complex molecules. Notably, it has been utilized in
the design and synthesis of hydroxyethylene-based HIV-1 protease inhibitors and in the
development of pyrimidine derivatives as JAK3 inhibitors. This guide provides a comprehensive
overview of the core chemical properties, structure, and relevant experimental methodologies
associated with 4-aminoisoxazole.

Chemical Structure

The molecular structure of 4-aminoisoxazole consists of a five-membered isoxazole ring, an
aromatic heterocycle containing one nitrogen and one oxygen atom in adjacent positions, with
an amino (-NHz) group attached to the carbon at position 4.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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